2-Fluoro-4-(trifluoromethyl)benzoic acid
2-Fluoro-4-(trifluoromethyl)benzoic acid
The molecular properties (both steric as well as electronic) of 2-fluoro-4-(trifluoromethyl)benzoic acid has been studied using molecular orbital and empirical methods.
Brand Name:
Vulcanchem
CAS No.:
115029-24-8
VCID:
VC20902847
InChI:
InChI=1S/C8H4F4O2/c9-6-3-4(8(10,11)12)1-2-5(6)7(13)14/h1-3H,(H,13,14)
SMILES:
C1=CC(=C(C=C1C(F)(F)F)F)C(=O)O
Molecular Formula:
C8H4F4O2
Molecular Weight:
208.11 g/mol
2-Fluoro-4-(trifluoromethyl)benzoic acid
CAS No.: 115029-24-8
Cat. No.: VC20902847
Molecular Formula: C8H4F4O2
Molecular Weight: 208.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The molecular properties (both steric as well as electronic) of 2-fluoro-4-(trifluoromethyl)benzoic acid has been studied using molecular orbital and empirical methods. |
|---|---|
| CAS No. | 115029-24-8 |
| Molecular Formula | C8H4F4O2 |
| Molecular Weight | 208.11 g/mol |
| IUPAC Name | 2-fluoro-4-(trifluoromethyl)benzoic acid |
| Standard InChI | InChI=1S/C8H4F4O2/c9-6-3-4(8(10,11)12)1-2-5(6)7(13)14/h1-3H,(H,13,14) |
| Standard InChI Key | OCIYTBZXTFPSPI-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(F)(F)F)F)C(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(F)(F)F)F)C(=O)O |
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